Cas no 29813-38-5 (Nonanoic acid, calciumsalt (2:1))

• Product Name: Nonanoic acid, calciumsalt (2:1)
• CAS No: 29813-38-5
• MF: C₁₈H₃₄CaO₄
• MW: 354.538165569305
• CID: 272038
• PubChem ID: 62075
• Update Time: 2025-04-19

Nonanoic acid, calciumsalt (2:1) Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, calciumsalt (2:1)
• calcium dinonanoate
• Calcium nonan-1-oate
• Calcium nonanoate
• Calcium pelargonate
• Nonanoic acid, calcium salt
• Isononanoic acid, calcium salt (2:1)
• EINECS 249-873-1
• SCHEMBL8150826
• EC 258-901-1
• NS00084599
• Nonanoic acid, calcium salt (2:1)
• EINECS 258-901-1
• Isononanoic acid, calcium salt
• 29813-38-5
• DTXSID4067515

• Inchi： 1S/2C9H18O2.Ca/c2*1-2-3-4-5-6-7-8-9(10)11;/h2*2-8H2,1H3,(H,10,11);/q;;+2/p-2
• InChI Key： QSSGIYRIEKPVTG-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCCCCC)=O.[O-]C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 354.20842
• Monoisotopic Mass: 354.2083004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 94.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26